Cas no 699-12-7 (2-(Phenylthio)ethanol)
2-(Phenylthio)ethanol structure
Product Name:2-(Phenylthio)ethanol
CAS No:699-12-7
MF:C8H10OS
MW:154.229401111603
MDL:MFCD00002905
CID:39620
PubChem ID:69685
Update Time:2025-04-18
2-(Phenylthio)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(Phenylthio)ethanol
- 2-Hydroxyethyl phenyl sulfide
- 2-phenylsulfanylethanol
- Phenylthioethanol
- Ethanol, 2-(phenylthio)-
- 2-Phenylmercaptoethanol
- 2-phenylthioethanol
- 2-(Phenylsulfanyl)ethanol
- KWWZHCSQVRVQGF-UHFFFAOYSA-N
- 9WA374O44P
- PubChem10784
- 2-phenylthioethan-1-ol
- 2-phenylsulfanyl-ethanol
- 2-(phenylthio) ethanol
- beta-phenylthioethylalcohol
- 2-hydroxyethylphenylsulfide
- 2-hydroxyethyl-phenylsulfid
- 2-(phenylth
- CAS-699-12-7
- J-620011
- A9243
- Z149157348
- CS-W016268
- Q27273316
- 2-(phenylsulfanyl)ethan-1-ol
- 2-(Phenylsulfanyl)ethanol #
- InChI=1/C8H10OS/c9-6-7-10-8-4-2-1-3-5-8/h1-5,9H,6-7H2
- NSC 57851
- DTXCID9026974
- D83749
- EN300-1241321
- EINECS 211-828-9
- KWWZHCSQVRVQGF-UHFFFAOYSA-
- AKOS005206984
- NS00036980
- UNII-9WA374O44P
- 2-hydroxyethyl-phenylsulfide
- NSC57851
- P0733
- CHEMBL3185032
- SCHEMBL95988
- MFCD00002905
- FT-0612600
- NCGC00256118-01
- AI3-17423
- Q-200147
- DTXSID1046974
- NSC-57851
- AS-57519
- SY048297
- Tox21_301520
- beta-phenylthioethyl-alcohol
- 699-12-7
- 2-(Phenylthio)ethanol, 99%
-
- MDL： MFCD00002905
- Inchi： 1S/C8H10OS/c9-6-7-10-8-4-2-1-3-5-8/h1-5,9H,6-7H2
- InChI Key： KWWZHCSQVRVQGF-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)CCO
- BRN： 1860057
Computed Properties
- Exact Mass: 154.04500
- Monoisotopic Mass: 154.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 79.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 45.5
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.143 g/mL at 25 °C(lit.)
- Boiling Point: 115-116 °C/2 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.592(lit.)
- PSA: 45.53000
- LogP: 1.77100
- Solubility: Not determined
2-(Phenylthio)ethanol Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36
- Safety Instruction： S23-S24/25
-
Hazardous Material Identification：
- HazardClass：STENCH
- TSCA：T
- Safety Term：S23;S24/25
- Risk Phrases：R36
2-(Phenylthio)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114742-1000g |
2-(Phenylthio)ethanol |
699-12-7 | 95% | 1000g |
$445.41 | 2023-09-01 | |
| Fluorochem | 003534-1g |
2-Hydroxyethyl phenyl sulfide |
699-12-7 | 99% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 003534-10g |
2-Hydroxyethyl phenyl sulfide |
699-12-7 | 99% | 10g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 003534-25g |
2-Hydroxyethyl phenyl sulfide |
699-12-7 | 99% | 25g |
￡22.00 | 2022-03-01 | |
| Fluorochem | 003534-100g |
2-Hydroxyethyl phenyl sulfide |
699-12-7 | 99% | 100g |
￡85.00 | 2022-03-01 | |
| Chemenu | CM191801-1000g |
2-Hydroxyethyl phenyl sulfide |
699-12-7 | 95% | 1000g |
$412 | 2021-06-16 | |
| TRC | P337418-250mg |
2-(Phenylthio)ethanol |
699-12-7 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P337418-500mg |
2-(Phenylthio)ethanol |
699-12-7 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P337418-2.5g |
2-(Phenylthio)ethanol |
699-12-7 | 2.5g |
$ 80.00 | 2022-06-03 | ||
| Chemenu | CM191801-1000g |
2-Hydroxyethyl phenyl sulfide |
699-12-7 | 95% | 1000g |
$412 | 2022-06-10 |
2-(Phenylthio)ethanol Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:699-12-7)2-苯硫基乙醇(PTE)
Order Number:LE1739714
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
2-(Phenylthio)ethanol Related Literature
-
1. Cytotoxic compounds. Part XVIII. Some 2-aryl-2-(arylthio)ethanols, 1-aryl-2-(arylthio)ethanols, and their methanesulphonatesAfarin Behzadi,Leonard N. Owen J. Chem. Soc. Perkin Trans. 1 1973 2733
-
V B. Gawandi,H Mohan,J P. Mittal Phys. Chem. Chem. Phys. 1999 1 1919
-
Jianlin Han,Vadim A. Soloshonok,Karel D. Klika,Józef Drabowicz,Alicja Wzorek Chem. Soc. Rev. 2018 47 1307
-
Dongliang Liu,Tiju Thomas,Hong Gong,Fei Li,Qiang Li,Lijuan Song,Tamil Azhagan,Heng Jiang,Minghui Yang Org. Biomol. Chem. 2019 17 9367
-
5. Three ring-shaped Zr(iv)-substituted silicotungstates: syntheses, structures and their propertiesZhong Zhang,Yue-Lin Wang,Yan Liu,Sheng-Li Huang,Guo-Yu Yang Nanoscale 2020 12 18333
699-12-7 (2-(Phenylthio)ethanol) Related Products
- 77298-24-9(2-Methoxyethyl phenyl sulphide)
- 66164-89-4(1-Propanol, 2-methyl-2-(phenylthio)-)
- 95183-65-6(Ethanol, 2-[2-[2-(phenylthio)ethoxy]ethoxy]-)
- 133921-80-9(4,4''-Bis-(2-hydroxyethylthiophenyl)-sulfide)
- 95108-89-7(Ethanol, 2-[2-(phenylthio)ethoxy]-)
- 20965-30-4(Ethanol, 2-(phenylthio)-, acetate)
- 17225-95-5(Ethanol,2-(2-naphthalenylthio)-)
- 14703-92-5(2-(4-bromophenyl)sulfanylethan-1-ol)
- 13290-16-9(2-(4-methylphenyl)sulfanylethan-1-ol)
- 19594-05-9(Benzene,[(2-ethoxyethyl)thio]-)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:699-12-7)2-苯硫基乙醇(PTE)
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry